Cas no 1956369-02-0 ((1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol)

1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyrazole core and protective group chemistry. The trimethylsilylethoxymethyl (SEM) group enhances stability under basic and nucleophilic conditions, facilitating selective deprotection in multi-step syntheses. The dual hydroxymethyl groups at the 4- and 5-positions offer further derivatization potential, enabling applications in pharmaceuticals, agrochemicals, and material science. Its well-defined reactivity profile makes it suitable for constructing complex heterocyclic frameworks. The compound’s synthetic utility is underscored by its compatibility with a range of reaction conditions, providing chemists with a reliable building block for targeted molecular design.

(1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol structure

1956369-02-0 structure

Product Name:(1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol

CAS No:1956369-02-0

MF:C₁₁H₂₂N₂O₃Si

MW:258.38948392868

CID:4779985

Update Time:2025-10-17

(1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

- (1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol
- Inchi： 1S/C11H22N2O3Si/c1-17(2,3)5-4-16-9-13-11(8-15)10(7-14)6-12-13/h6,14-15H,4-5,7-9H2,1-3H3
- InChI Key： FTXJXOZBGXWUOW-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)CCOCN1C(CO)=C(CO)C=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 223
Topological Polar Surface Area: 67.5

(1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM212901-1g	(1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol	1956369-02-0	97%	1g	$709	2023-02-02
Chemenu	CM212901-5g	(1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol	1956369-02-0	97%	5g	$2127	2023-02-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11705-5g	(1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4,5-diyl)dimethanol	1956369-02-0	95%	5g	$1550	2023-09-07